![molecular formula C22H15Cl3N2O3S B2851217 3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole CAS No. 477713-43-2](/img/structure/B2851217.png)
3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole
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Description
3-{2-[(4-chlorobenzyl)oxy]phenyl}-1-[(2,5-dichlorophenyl)sulfonyl]-1H-pyrazole is a useful research compound. Its molecular formula is C22H15Cl3N2O3S and its molecular weight is 493.78. The purity is usually 95%.
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Scientific Research Applications
Environmental Exposure and Human Health
Persistent Organic Pollutants (POPs) in Breast Milk : Research highlights the presence of organochlorine compounds like PCBs, DDT, and hexachlorobenzene in human breast milk, reflecting environmental contamination and exposure levels in the population. These studies provide critical insights into the bioaccumulation of POPs and their potential impacts on human health, especially in infants through breastfeeding (Norén & Meironyte, 2000).
Firefighters' Exposure to Halogenated Compounds : Investigations into the serum of firefighters post-fire events have identified elevated levels of PCDD/Fs and PBDEs, indicating occupational exposure to harmful dioxins and flame retardants. This research underscores the importance of understanding exposure sources and potential health risks in specific professions (Shaw et al., 2013).
Exposure to Pesticides in Children : A study on the environmental exposure to organophosphorus and pyrethroid pesticides in children demonstrated widespread exposure, with potential risks due to these developmental neurotoxicants. Such research is pivotal for developing public health policies regarding the regulation and use of chemical pesticides (Babina et al., 2012).
Properties
IUPAC Name |
3-[2-[(4-chlorophenyl)methoxy]phenyl]-1-(2,5-dichlorophenyl)sulfonylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl3N2O3S/c23-16-7-5-15(6-8-16)14-30-21-4-2-1-3-18(21)20-11-12-27(26-20)31(28,29)22-13-17(24)9-10-19(22)25/h1-13H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOMKAMIGFVYPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN(C=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)OCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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